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Compound of Interest

Compound Name: CBPD-268

Cat. No.: B12365627

Effective immediately, this document outlines the essential procedures for the safe and
compliant disposal of CBPD-268, a potent, orally active PROTAC (Proteolysis Targeting
Chimera) degrader. Adherence to these guidelines is critical to ensure the safety of laboratory
personnel and the protection of the environment.

CBPD-268's mechanism as a targeted protein degrader necessitates its classification as a
potent, cytotoxic compound.[1][2][3][4] Consequently, all waste materials contaminated with
CBPD-268 must be treated as hazardous chemical waste. This protocol provides a step-by-
step approach to its proper disposal, from initial handling to final collection.

Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for CBPD-268 is not currently available, the following
information has been compiled from supplier data and literature.[2][5] Due to its cytotoxic
nature, it should be handled with the utmost care, assuming hazards similar to other potent,
biologically active molecules.
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Property

Value

Source

Chemical Name

6-((4-(5-acetyl-3-(7-
(difluoromethyl)-6-(1-methyl-
1H-pyrazol-3-yI)-3,4-
dihydroquinolin-1(2H)-
y)-4,5,6,7-tetrahydro-1H-

IUPHAR/BPS Guide to

pyrazolo[4,3-c]pyridin-1- PHARMACOLOGY
yl)cyclohexyl)methyl)-2-(2,6-
dioxopiperidin-3-yl)-6,7-
dihydropyrrolo[3,4-flisoindole-
1,3(2H,5H)-dione
Molecular Formula C44H47F2N905 MedchemExpress
Molecular Weight 819.9 g/mol MedchemExpress
Appearance Solid General knowledge

Known Hazards

Potent, orally active, cytotoxic.
Assume toxic if swallowed, in
contact with skin, or inhaled.[1]
Very toxic to aquatic life with

long-lasting effects.

Inferred from similar
compounds and general

guidelines for cytotoxic agents.

Personal Protective Equipment
(PPE)

Chemical-resistant gloves
(nitrile), safety glasses with
side shields or goggles, and a

lab coat are mandatory.[1]

General best practices for

hazardous chemicals.

Experimental Protocol for Disposal

This protocol details the necessary steps for the safe segregation, collection, and labeling of

CBPD-268 waste.

1. Waste Segregation:

e Crucially, all materials that have come into contact with CBPD-268 must be disposed of as

hazardous waste.[1] This includes:
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o Unused or expired CBPD-268.

o Contaminated laboratory consumables (e.qg., pipette tips, centrifuge tubes, vials, absorbent
paper, wipes).

o Contaminated Personal Protective Equipment (PPE), including gloves and disposable lab
coats.[1]

. Waste Collection:
Solid Waste:

o Collect all solid waste in a designated, leak-proof hazardous waste container lined with a
heavy-duty plastic bag.[1]

o This container must be clearly labeled as "Hazardous Waste" and "Cytotoxic Waste".[1]
Liquid Waste:

o Collect all liquid waste containing CBPD-268 in a separate, sealed, and shatter-resistant
container.[1]

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.

Sharps Waste:

o Dispose of any contaminated sharps (e.g., needles, broken glassware) in a designated,
puncture-resistant sharps container labeled for cytotoxic waste.

. Container Management:
All waste containers must be kept securely closed except when adding waste.[6][7]
Ensure containers are made of a material compatible with the waste.

Do not overfill containers; leave at least 10% headspace to prevent spills.
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4. Labeling:

e Properly label all waste containers with the following information:[1][8]

[¢]

The words "Hazardous Waste" and "Cytotoxic Waste".

The full chemical name: "CBPD-268".

[¢]

[e]

The concentration (if applicable).

The date of accumulation.

o

[¢]

The name of the principal investigator or research group.
5. Storage:

o Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.[1][6][9]

e This area must be at or near the point of waste generation.[7]

o Segregate CBPD-268 waste from other incompatible waste streams. For example, store
acids and bases separately.[6][8]

6. Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department for the pickup
and disposal of the hazardous waste.

e Under no circumstances should CBPD-268 or its contaminated materials be disposed of
down the drain or in the regular trash.

CBPD-268 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of CBPD-268 waste.
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Start: Handling CBPD-268

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety glasses/goggles
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Caption: Workflow for the safe disposal of CBPD-268 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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